Cas no 248595-18-8 (2-Chloro-4,5-dimethoxybenzonitrile)

• Product Name: 2-Chloro-4,5-dimethoxybenzonitrile
• CAS No: 248595-18-8
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 2101821
• Update Time: 2023-08-03

2-Chloro-4,5-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4,5-dimethoxybenzonitrile
• 2-Chloro-4,5-dimethoxybenzonitrile

• Inchi： 1S/C9H8ClNO2/c1-12-8-3-6(5-11)7(10)4-9(8)13-2/h3-4H,1-2H3
• InChI Key： ZHXBGZCEEJYNGE-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(=C(C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Topological Polar Surface Area: 42.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes